Cas no 2228628-55-3 (2-(2-nitroethyl)-4H,5H,6H-cyclopentabthiophene)

• Product Name: 2-(2-nitroethyl)-4H,5H,6H-cyclopentabthiophene
• CAS No: 2228628-55-3
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 6073935
• PubChem ID: 165680509
• Update Time: 2025-05-27

2-(2-nitroethyl)-4H,5H,6H-cyclopentabthiophene Chemical and Physical Properties

Names and Identifiers

• 2-(2-nitroethyl)-4H,5H,6H-cyclopentabthiophene
• 2-(2-nitroethyl)-4H,5H,6H-cyclopenta[b]thiophene
• 2228628-55-3
• EN300-1733627

• Inchi： 1S/C9H11NO2S/c11-10(12)5-4-8-6-7-2-1-3-9(7)13-8/h6H,1-5H2
• InChI Key： DSDHWTMPFBDBQM-UHFFFAOYSA-N
• SMILES： S1C(CC[N+](=O)[O-])=CC2=C1CCC2

Computed Properties

• Exact Mass: 197.05104977g/mol
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.1Ų

Additional information on 2-(2-nitroethyl)-4H,5H,6H-cyclopentabthiophene

Comprehensive Analysis of 2-(2-nitroethyl)-4H,5H,6H-cyclopentabthiophene (CAS No. 2228628-55-3)

The compound 2-(2-nitroethyl)-4H,5H,6H-cyclopentabthiophene (CAS No. 2228628-55-3) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This cyclopentabthiophene derivative is characterized by the presence of a nitroethyl group, which imparts distinct chemical reactivity and functional versatility. Researchers and industry professionals are increasingly exploring its utility in pharmaceutical intermediates, material science, and organic electronics, making it a subject of growing interest in scientific literature and patent filings.

One of the key features of 2-(2-nitroethyl)-4H,5H,6H-cyclopentabthiophene is its heterocyclic core, which is a fusion of a cyclopentane ring and a thiophene moiety. This structural motif is particularly valuable in the design of conjugated polymers and small-molecule semiconductors, which are critical components in organic light-emitting diodes (OLEDs) and photovoltaic devices. The incorporation of the nitroethyl group further enhances the electron-accepting capabilities of the molecule, making it a promising candidate for electron-transport materials in next-generation optoelectronic devices.

In the realm of medicinal chemistry, 2-(2-nitroethyl)-4H,5H,6H-cyclopentabthiophene has been investigated as a potential building block for the synthesis of biologically active compounds. Its nitro functionality can be readily reduced to an amine, enabling the construction of diverse heterocyclic scaffolds with potential therapeutic applications. Recent studies have highlighted its role in the development of kinase inhibitors and antimicrobial agents, aligning with the current focus on drug discovery and antibiotic resistance solutions.

The synthesis of 2-(2-nitroethyl)-4H,5H,6H-cyclopentabthiophene typically involves multistep organic reactions, including cyclization and nitroalkylation processes. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity, addressing the demand for sustainable chemistry practices. These methodologies are particularly relevant in the context of green chemistry initiatives, which emphasize reducing waste and energy consumption in chemical manufacturing.

From an industrial perspective, the scalability of 2-(2-nitroethyl)-4H,5H,6H-cyclopentabthiophene production is a critical consideration. Companies specializing in fine chemicals and custom synthesis are actively optimizing protocols to meet the growing demand for high-purity batches. Quality control measures, including HPLC and NMR spectroscopy, are routinely applied to ensure compliance with pharmaceutical-grade standards, reflecting the compound's importance in high-value applications.

In summary, 2-(2-nitroethyl)-4H,5H,6H-cyclopentabthiophene (CAS No. 2228628-55-3) represents a versatile and technologically relevant compound with broad implications across multiple disciplines. Its unique molecular architecture and functional groups make it a valuable asset in cutting-edge research and industrial innovation. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare, energy, and advanced materials.